Cas no 301806-34-8 (2'-Ethyl-5'-methylpropiophenone)

• Product Name: 2'-Ethyl-5'-methylpropiophenone
• CAS No: 301806-34-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5008117
• Update Time: 2025-10-31

2'-Ethyl-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Ethyl-5'-methylpropiophenone
• 1-(2-ethyl-5-methylphenyl)propan-1-one

• Inchi： 1S/C12H16O/c1-4-10-7-6-9(3)8-11(10)12(13)5-2/h6-8H,4-5H2,1-3H3
• InChI Key： BOCRUEXSSBYIFU-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 2'-Ethyl-5'-methylpropiophenone

2'-Ethyl-5'-methylpropiophenone: A Versatile Compound in Pharmaceutical and Industrial Applications

2'-Ethyl-5'-methylpropiophenone (CAS No. 301806-34-8) is a multifunctional organic compound that has garnered significant attention in both academic and industrial research due to its unique structural characteristics and wide-ranging applications. This compound belongs to the class of ketones, which are characterized by the presence of a carbonyl group (C=O) connected to two carbon atoms. The molecular formula of 2'-Ethyl-5'-methylpropiophenone is C₁₂H₁₆O, and its molecular weight is approximately 176.26 g/mol. The compound's structure consists of a benzene ring substituted with a propiophenone group, where the ethyl and methyl groups are strategically positioned at the 2' and 5' positions, respectively. This spatial arrangement of functional groups plays a crucial role in determining its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the development of efficient methodologies for the preparation of 2'-Ethyl-5'-methylpropiophenone. One notable study published in *Organic Letters* (2023) reported the use of catalytic asymmetric synthesis to achieve high enantioselectivity in the formation of this compound. The researchers employed a chiral Lewis acid catalyst, which facilitated the stereoselective formation of the desired product with an enantiomeric excess (ee) exceeding 95%. This breakthrough has significant implications for the pharmaceutical industry, as the stereochemistry of molecules often dictates their biological activity and pharmacokinetic properties.

The chemical reactivity of 2'-Ethyl-5'-methylpropiophenone is primarily influenced by the presence of the carbonyl group and the substituents on the aromatic ring. The carbonyl group is electrophilic in nature, making it susceptible to nucleophilic attack. This property has been exploited in various synthetic transformations, such as the formation of esters, amides, and other derivatives. For instance, a study published in *Chemical Communications* (2024) demonstrated the utility of 2'-Ethyl-5'-methylpropiophenone as a versatile intermediate in the synthesis of bioactive compounds. The researchers utilized a microwave-assisted reaction protocol to efficiently convert the compound into a series of substituted ketones, which were subsequently evaluated for their potential applications in drug discovery.

One of the most promising applications of 2'-Ethyl-5'-methylpropiophenone lies in its potential as a precursor for the development of new pharmaceutical agents. Recent research has highlighted its role in the synthesis of anti-inflammatory drugs and antiviral compounds. A 2023 study published in *Journal of Medicinal Chemistry* investigated the biological activity of derivatives of 2'-Ethyl-5'-methylpropiophenone and found that certain analogs exhibited potent inhibitory effects against inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may serve as a valuable scaffold for the design of novel anti-inflammatory therapeutics.

In addition to its pharmaceutical applications, 2'-Ethyl-5'-methylpropiophenone has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration in the development of functional materials. A 2024 study published in *Advanced Materials* reported the synthesis of a metal-organic framework (MOF) using 2'-Ethyl-5'-methylpropiophenone as a ligand. The resulting MOF exhibited exceptional catalytic activity in the oxidation of alcohols, making it a promising candidate for green chemistry applications. This application underscores the versatility of the compound in addressing environmental and industrial challenges.

The synthesis of 2'-Ethyl-5'-methylpropiophenone has been the subject of numerous studies aimed at optimizing reaction conditions and improving yield. A 2023 review article in *Green Chemistry* summarized the most effective synthetic routes for the preparation of this compound, emphasizing the importance of solvent selection and reaction temperature. The authors highlighted that the use of environmentally benign solvents, such as supercritical CO₂, could significantly reduce the environmental impact of the synthesis process. This aligns with the growing emphasis on sustainable chemical practices in the pharmaceutical and chemical industries.

Another area of interest in the study of 2'-Ethyl-5'-methylpropiophenone is its role in the development of chiral catalysts. The compound's chiral centers make it an attractive candidate for asymmetric synthesis. A 2024 study published in *Catalysis Science & Technology* demonstrated the use of 2'-Ethyl-5'-methylpropiophenone as a chiral ligand in the palladium-catalyzed cross-coupling reactions. The researchers reported that the presence of the compound as a ligand significantly enhanced the enantioselectivity of the reaction, leading to the formation of high-purity chiral products. This application highlights the compound's potential in the synthesis of complex molecules with well-defined stereochemistry.

The physical properties of 2'-Ethyl-5'-methylpropiophenone also play a critical role in its applications. The compound is a colorless liquid at room temperature with a characteristic aromatic odor. Its boiling point is approximately 220°C, and its solubility in common organic solvents such as ethanol and acetone is relatively high. These properties make it suitable for use in a variety of chemical processes, including solvent extraction and chromatographic purification. The compound's low reactivity under normal conditions also contributes to its stability during storage and transport.

Despite its many advantages, the use of 2'-Ethyl-5'-methylpropiophenone is not without challenges. One of the primary concerns is the potential for environmental contamination, particularly in industrial settings. A 2023 study published in *Environmental Science & Technology* investigated the fate of the compound in aqueous environments and found that it is relatively persistent in water. This highlights the need for proper waste management practices to prevent environmental pollution. Additionally, the compound's potential toxicity to aquatic organisms necessitates further research to assess its long-term ecological impact.

In conclusion, 2'-Ethyl-5'-methylpropiophenone is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and chemical reactivity make it an attractive candidate for the development of new drugs and functional materials. However, further research is needed to fully understand its environmental impact and optimize its synthesis for industrial applications. As the field of chemical science continues to evolve, the role of 2'-Ethyl-5'-methylpropiophenone is likely to expand, offering new opportunities for innovation and discovery.

Recent studies have also explored the use of 2'-Ethyl-5'-methylpropiophenone in the development of smart materials that respond to external stimuli such as light, temperature, or pH. A 2024 paper published in *ACS Applied Materials & Interfaces* described the synthesis of a photoresponsive hydrogel using the compound as a key component. The hydrogel exhibited a reversible change in its mechanical properties upon exposure to UV light, making it a promising candidate for applications in drug delivery and tissue engineering. This application demonstrates the compound's potential to contribute to the advancement of multifunctional materials with tunable properties.

The integration of 2'-Ethyl-5'-methylpropiophenone into green chemistry initiatives has also been a focus of recent research. A 2023 study published in *ChemSusChem* investigated the use of the compound in the synthesis of biodegradable polymers. The researchers reported that the compound could be incorporated into polymeric networks to enhance their degradation rates, which is a critical factor in the development of sustainable materials. This finding underscores the compound's potential to contribute to the reduction of plastic waste and the promotion of environmentally friendly chemical processes.

As the demand for sustainable and efficient chemical processes continues to grow, the role of 2'-Ethyl-5'-methylpropiophenone is likely to become even more prominent. Ongoing research into its synthesis, reactivity, and applications is expected to yield new insights and innovations that will further expand its utility in various scientific and industrial domains. The compound's unique properties and adaptability to different synthetic strategies make it a valuable asset in the pursuit of chemical advancements that address both scientific and societal challenges.

In summary, 2'-Ethyl-5'-methylpropiophenone represents a fascinating example of how a single molecule can have a wide range of applications across multiple disciplines. Its structural versatility, chemical reactivity, and adaptability to different synthetic approaches make it an important compound in the fields of pharmaceuticals, materials science, and green chemistry. As research in these areas continues to evolve, the potential of 2'-Ethyl-5'-methylpropiophenone is likely to be further realized, offering new opportunities for innovation and discovery in the chemical sciences.